2,5-Dichloro-6-fluorobenzotrifluoride
Overview
Description
1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene is a chemical compound with the molecular formula C7H2Cl2F4 . It has a molecular weight of 215.000 and an exact mass of 213.956390 . The compound is also known by other names such as 2,5-Dichlorobenzotrifluoride .
Synthesis Analysis
The synthesis of compounds similar to 1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene often involves the use of hydrogen fluoride-pyridine and 1,3-dibromo-5,5-dimethylhydantoin . The mechanism is based on the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen which makes subsequently the nucleophilic substitution by a fluoride possible .Molecular Structure Analysis
The molecular structure of 1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and a trifluoromethyl group .Chemical Reactions Analysis
The chemical reactions involving compounds like 1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene are often nucleophilic substitutions . These reactions generally occur at sp2 or sp hybridized carbon atoms .Physical and Chemical Properties Analysis
1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene has a density of 1.5±0.1 g/cm3 . It has a boiling point of 180.0±35.0 °C at 760 mmHg . The compound has a flash point of 70.7±19.4 °C .Scientific Research Applications
Photochemistry in Gas Phase
Research has shown the significant photophysical processes of fluoro(trifluoromethyl)benzenes, including the 1,4-Dichloro-2-fluoro-3-(trifluoromethyl)benzene isomer, in the gas phase. These studies highlight the variation in fluorescence yields and mean radiative lifetimes across different isomers, offering insights into their photochemical behavior (Al-ani, 1973).
Chemical Reaction Pathways
The compound has been studied in various chemical reactions, including fluorination processes. For instance, 1,3-Bis-(trifluoromethyl)benzene's fluorination over potassium tetrafluorocobaltate reveals the formation of derivatives including similar compounds, shedding light on potential reaction pathways (Parsons, 1972).
Spectroscopic Analysis
Studies have explored the fluorescence spectra and quenching of singlet state emission in various fluoro(trifluoromethyl)benzenes, including this compound. These analyses provide a deeper understanding of their electronic and vibrational properties, crucial for their applications in spectroscopy (Al-ani, 1973).
Material Synthesis
This chemical plays a role in the synthesis of advanced materials. For example, it's been used in the preparation of fluorine-containing phenylacetylenes, demonstrating its utility in developing novel materials with specific properties (Kodaira & Okuhara, 1988).
Mechanism of Action
Mode of Action
It’s known that halogenated aromatic compounds can participate in various chemical reactions, including electrophilic aromatic substitution . The presence of both electron-withdrawing (fluorine and chlorine) and electron-donating (methyl) groups on the benzene ring can influence its reactivity.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect a compound’s reactivity and stability. For instance, the reactivity of halogenated aromatic compounds can be influenced by the pH of the environment . .
Safety and Hazards
The compound is classified as corrosive (Hazard Code: C) and has a danger signal word . It has hazard statements H314 . Precautionary measures include using personal protective equipment such as faceshields, full-face respirator, gloves, goggles, and a multi-purpose combination respirator cartridge .
Properties
IUPAC Name |
1,4-dichloro-2-fluoro-3-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F4/c8-3-1-2-4(9)6(10)5(3)7(11,12)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHJSFLMWHRJYNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)C(F)(F)F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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